Cas no 21396-56-5 (1-Docosanaminium, N,N,N-trimethyl-, bromide)

1-Docosanaminium, N,N,N-trimethyl-, bromide structure
21396-56-5 structure
Product Name:1-Docosanaminium, N,N,N-trimethyl-, bromide
CAS No:21396-56-5
MF:C25H54BrN
MW:448.606967449188
CID:1401031
PubChem ID:10216960
Update Time:2025-04-20

1-Docosanaminium, N,N,N-trimethyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1-Docosanaminium, N,N,N-trimethyl-, bromide
    • docosyl(trimethyl)azanium,bromide
    • SCHEMBL235457
    • 21396-56-5
    • DTXSID60436806
    • docosyltrimethyl ammonium bromide
    • Inchi: 1S/C25H54N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(2,3)4;/h5-25H2,1-4H3;1H/q+1;/p-1
    • InChI Key: CDIPRYKTRRRSEM-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(C)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 392.9214
  • Monoisotopic Mass: 447.34396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 21
  • Complexity: 253
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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